![molecular formula C21H17ClN2O3 B5206329 N-(2-chlorobenzyl)-N'-(4-phenoxyphenyl)ethanediamide](/img/structure/B5206329.png)
N-(2-chlorobenzyl)-N'-(4-phenoxyphenyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorobenzyl)-N'-(4-phenoxyphenyl)ethanediamide, also known as CP 47,497, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. In
Mechanism of Action
N-(2-chlorobenzyl)-N'-(4-phenoxyphenyl)ethanediamide 47,497 is a potent agonist of the cannabinoid receptor CB1. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the psychoactive effects of cannabis.
Biochemical and Physiological Effects
This compound 47,497 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have analgesic effects by reducing the transmission of pain signals in the nervous system. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
N-(2-chlorobenzyl)-N'-(4-phenoxyphenyl)ethanediamide 47,497 has a number of advantages and limitations for lab experiments. One advantage is that it is a potent agonist of the CB1 receptor, which makes it a useful tool for studying the effects of CB1 activation. However, one limitation is that it is not selective for the CB1 receptor, and can also activate other receptors such as the CB2 receptor. This can make it difficult to study the specific effects of CB1 activation.
Future Directions
There are a number of future directions for research on N-(2-chlorobenzyl)-N'-(4-phenoxyphenyl)ethanediamide 47,497. One area of research is the development of more selective CB1 agonists that do not activate other receptors. This could help to better understand the specific effects of CB1 activation. Another area of research is the development of this compound 47,497 analogs that have improved pharmacological properties. This could lead to the development of more effective therapies for neurological disorders. Finally, there is a need for further research on the long-term effects of this compound 47,497 use, particularly on cognitive function and addiction potential.
Synthesis Methods
N-(2-chlorobenzyl)-N'-(4-phenoxyphenyl)ethanediamide 47,497 can be synthesized through a multi-step process starting from 2-chlorobenzyl chloride and 4-phenoxybenzaldehyde. The first step involves the reaction of 2-chlorobenzyl chloride with ethylenediamine to form the corresponding diamine. The second step involves the reaction of the diamine with 4-phenoxybenzaldehyde to form this compound 47,497.
Scientific Research Applications
N-(2-chlorobenzyl)-N'-(4-phenoxyphenyl)ethanediamide 47,497 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. It has also been studied for its potential as a treatment for various neurological disorders, including epilepsy, multiple sclerosis, and Parkinson's disease.
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-N'-(4-phenoxyphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O3/c22-19-9-5-4-6-15(19)14-23-20(25)21(26)24-16-10-12-18(13-11-16)27-17-7-2-1-3-8-17/h1-13H,14H2,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZFRKOMEAPVMIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)C(=O)NCC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.